Cas no 2227681-44-7 ((1S)-3-amino-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-1-ol)

• Product Name: (1S)-3-amino-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-1-ol
• CAS No: 2227681-44-7
• MF: C₁₀H₁₃N₅O
• MW: 219.243120908737
• CID: 5862194
• PubChem ID: 165689210
• Update Time: 2025-07-17

(1S)-3-amino-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-1-ol
• 2227681-44-7
• (1S)-3-amino-1-[6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]propan-1-ol
• EN300-1776211

• Inchi： 1S/C10H13N5O/c11-4-3-9(16)8-1-2-10(13-5-8)15-7-12-6-14-15/h1-2,5-7,9,16H,3-4,11H2/t9-/m0/s1
• InChI Key： MNFZLBJNZUHAMM-VIFPVBQESA-N
• SMILES： O[C@H](C1C=NC(=CC=1)N1C=NC=N1)CCN

Computed Properties

• Exact Mass: 219.11201006g/mol
• Monoisotopic Mass: 219.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 89.8Ų

Additional information on (1S)-3-amino-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-1-ol

Comprehensive Overview of (1S)-3-amino-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-1-ol (CAS No. 2227681-44-7)

The compound (1S)-3-amino-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-1-ol (CAS No. 2227681-44-7) is a specialized chiral molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 1,2,4-triazole moiety and an amino-propanol side chain, makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting enzyme inhibition and receptor modulation, which are critical in treating various diseases.

In recent years, the demand for chiral compounds like (1S)-3-amino-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-1-ol has surged due to their enantioselective properties. This compound's stereospecificity is a key factor in its biological activity, as it allows for precise interactions with biological targets. The integration of 1,2,4-triazole rings in medicinal chemistry is a growing trend, as these heterocycles exhibit remarkable pharmacological efficacy and metabolic stability.

The synthesis of CAS No. 2227681-44-7 involves sophisticated organic synthesis techniques, including asymmetric catalysis and chiral resolution. These methods ensure high purity and yield, which are essential for preclinical and clinical studies. The compound's solubility and bioavailability are also areas of active research, as they directly impact its therapeutic potential. Scientists are exploring formulations that enhance its drug-like properties while minimizing off-target effects.

One of the most searched questions related to this compound is: "What are the applications of (1S)-3-amino-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-1-ol in drug development?" Current studies suggest its relevance in central nervous system (CNS) disorders, inflammatory diseases, and even cancer therapeutics. Its ability to modulate specific signaling pathways makes it a versatile tool for researchers. Additionally, the 1,2,4-triazole scaffold is known for its antimicrobial and antifungal properties, broadening its potential applications.

Another hot topic is the structure-activity relationship (SAR) of (1S)-3-amino-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-1-ol. Understanding how slight modifications to its structure affect its biological activity is crucial for optimizing its efficacy. Computational chemistry and molecular docking studies are frequently employed to predict its interactions with target proteins. These approaches align with the growing interest in AI-driven drug discovery, where machine learning models accelerate the identification of promising compounds.

From an industrial perspective, the scalability of synthesizing CAS No. 2227681-44-7 is a critical consideration. Companies are investing in green chemistry approaches to reduce waste and improve efficiency. The compound's patent landscape is also a focal point, as intellectual property protections play a pivotal role in its commercialization. Researchers and manufacturers alike are keen on addressing challenges such as cost-effective production and regulatory compliance.

In conclusion, (1S)-3-amino-1-6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylpropan-1-ol (CAS No. 2227681-44-7) represents a fascinating intersection of chemistry and biology. Its multifunctional design and therapeutic potential make it a subject of ongoing investigation. As the scientific community continues to unravel its mechanisms and applications, this compound is poised to make significant contributions to modern medicine and biotechnology.